Kadsurenone
Kadsurenone
Kadsurenone is a member of benzofurans.
Brand Name:
Vulcanchem
CAS No.:
95851-37-9
VCID:
VC0103988
InChI:
InChI=1S/C21H24O5/c1-6-7-15-12-21(25-5)13(2)20(26-19(21)11-16(15)22)14-8-9-17(23-3)18(10-14)24-4/h6,8-13,20H,1,7H2,2-5H3/t13-,20+,21+/m1/s1
SMILES:
CC1C(OC2=CC(=O)C(=CC12OC)CC=C)C3=CC(=C(C=C3)OC)OC
Molecular Formula:
C21H24O5
Molecular Weight:
356.4 g/mol
Kadsurenone
CAS No.: 95851-37-9
Reference Standards
VCID: VC0103988
Molecular Formula: C21H24O5
Molecular Weight: 356.4 g/mol
CAS No. | 95851-37-9 |
---|---|
Product Name | Kadsurenone |
Molecular Formula | C21H24O5 |
Molecular Weight | 356.4 g/mol |
IUPAC Name | (2S,3R,3aS)-2-(3,4-dimethoxyphenyl)-3a-methoxy-3-methyl-5-prop-2-enyl-2,3-dihydro-1-benzofuran-6-one |
Standard InChI | InChI=1S/C21H24O5/c1-6-7-15-12-21(25-5)13(2)20(26-19(21)11-16(15)22)14-8-9-17(23-3)18(10-14)24-4/h6,8-13,20H,1,7H2,2-5H3/t13-,20+,21+/m1/s1 |
Standard InChIKey | VDYACOATPFOZIO-UBWHGVKJSA-N |
Isomeric SMILES | C[C@@H]1[C@H](OC2=CC(=O)C(=C[C@]12OC)CC=C)C3=CC(=C(C=C3)OC)OC |
SMILES | CC1C(OC2=CC(=O)C(=CC12OC)CC=C)C3=CC(=C(C=C3)OC)OC |
Canonical SMILES | CC1C(OC2=CC(=O)C(=CC12OC)CC=C)C3=CC(=C(C=C3)OC)OC |
Description | Kadsurenone is a member of benzofurans. |
Synonyms | (2S,3R,3aS)-2-(3,4-Dimethoxyphenyl)-3,3a-dihydro-3a-methoxy-3-methyl-5-(2-propenyl)-6(2H)benzofuranone;_x000B_[2S-(2α,3β,3aα)]-2-(3,4-Dimethoxyphenyl)-3,3a-dihydro-3a-methoxy-3-methyl-5-(2-propenyl)-6(2H)benzofuranone; |
PubChem Compound | 122159 |
Last Modified | Nov 12 2021 |
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